Cas no 1021154-59-5 (Methyl 1-cyclopropyl-1H-indole-3-carboxylate)

• Product Name: Methyl 1-cyclopropyl-1H-indole-3-carboxylate
• CAS No: 1021154-59-5
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD11976172
• CID: 2101275
• PubChem ID: 24862456
• Update Time: 2024-03-01

Methyl 1-cyclopropyl-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-cyclopropyl-1H-indole-3-carboxylate
• 1-Cyclopropyl-1H-indole-3-carboxylic acid methyl ester
• Methyl 1-cyclopropyl-1H-indole-3-carboxylate

• MDL： MFCD11976172
• Inchi： 1S/C13H13NO2/c1-16-13(15)11-8-14(9-6-7-9)12-5-3-2-4-10(11)12/h2-5,8-9H,6-7H2,1H3
• InChI Key： ZQUWPDJWGIXYPT-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2C=CC=CC=2N(C=1)C1CC1)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.2
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives